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Cat. No.: B156388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

quantitative analysis of carbonyl compounds (aldehydes and ketones) using High-Performance

Liquid Chromatography (HPLC). The primary focus is on the widely adopted pre-column

derivatization method using 2,4-dinitrophenylhydrazine (DNPH) with UV detection. Additionally,

an alternative method employing dansyl hydrazine for enhanced sensitivity with fluorescence

detection is presented.

Method 1: Analysis of Carbonyl Compounds using
DNPH Derivatization with UV Detection
Introduction
Carbonyl compounds are a significant class of organic molecules prevalent in environmental,

biological, and pharmaceutical samples. They are often monitored as pollutants in air and

water, as markers of oxidative stress in biological systems, and as impurities or degradation

products in drug formulations. Due to their often low volatility and lack of a strong chromophore,

direct analysis by reversed-phase HPLC is challenging.[1][2]

This method, based on well-established procedures such as U.S. EPA Method 8315A, involves

the derivatization of carbonyl compounds with 2,4-dinitrophenylhydrazine (DNPH).[3][4][5] This

reaction converts the target aldehydes and ketones into their corresponding 2,4-

dinitrophenylhydrazone derivatives. These derivatives are stable, possess a strong
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chromophore, and are readily separated by reversed-phase HPLC and quantified by UV

detection at approximately 360 nm.

Principle of the Method
The core of this method is the nucleophilic addition of the primary amine group of DNPH to the

carbonyl carbon of an aldehyde or ketone in an acidic medium. This is followed by a

dehydration step to form a stable hydrazone, as depicted in the reaction below. The resulting

DNPH-carbonyl derivatives are highly conjugated systems that absorb strongly in the UV-

visible region, making them ideal for sensitive detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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